1-(4-benzamidobenzyl)-N-(4-ethoxyphenyl)-1H-imidazole-4-carboxamide

• IUPAC Name: 1-[(4-benzamidophenyl)methyl]-N-(4-ethoxyphenyl)imidazole-4-carboxamide
• InChI: InChI=1S/C26H24N4O3/c1-2-33-23-14-12-22(13-15-23)29-26(32)24-17-30(18-27-24)16-19-8-10-21(11-9-19)28-25(31)20-6-4-3-5-7-20/h3-15,17-18H,2,16H2,1H3,(H,28,31)(H,29,32)
• InChI Key: KIRSJGYFHFOGHU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=CN(C=N2)CC3=CC=C(C=C3)NC(=O)C4=CC=CC=C4
• Molecular Formula: C26H24N4O3
• Molecular Weight: 440.5 g/mol

Description

The compound "1-(4-benzamidobenzyl)-N-(4-ethoxyphenyl)-1H-imidazole-4-carboxamide" belongs to a class of organic compounds known for their intricate molecular structure and diverse chemical properties. These compounds are often subjects of interest in the fields of medicinal chemistry and material science due to their potential applications.

Synthesis Analysis

The synthesis of related benzimidazole compounds involves various chemical reactions, including reductive cyclization, N-alkylation, hydrolyzation, and chlorination processes. For instance, the synthesis of 2-(3,4-Dimethoxyphenyl)-N-(4-methoxyphenyl)-1-propyl-1H-benzo[d]imidazole-5-carboxamide was achieved using a 'one-pot' reductive cyclization method (Bhaskar et al., 2019). This process could be analogous to the synthesis of the targeted compound, emphasizing the complexity and efficiency of modern synthetic methods.

Molecular Structure Analysis

The molecular structure of benzimidazole derivatives often involves intricate arrangements of atoms and bonds, leading to various spatial configurations. Crystal structure studies, such as those conducted on ethyl 2-(4-methoxyphenyl)-1H-benzo[d]imidazole-5-carboxylate dihydrate, reveal detailed information about molecular geometry, including bond lengths, angles, and spatial arrangements (Yeong et al., 2018).

Scientific Research Applications

Synthesis and Structural Analysis

• 1-(4-benzamidobenzyl)-N-(4-ethoxyphenyl)-1H-imidazole-4-carboxamide and related compounds have been a subject of interest in the synthesis and structural analysis of complex organic compounds. For example, Bhaskar et al. (2019) synthesized a similar compound, 2-(3,4-Dimethoxyphenyl)-N-(4-methoxyphenyl)-1-propyl-1H-benzo[d]imidazole-5-carboxamide, using a 'one-pot' reductive cyclization method. This study highlighted the importance of such compounds in exploring novel synthesis techniques and understanding molecular structures (Bhaskar et al., 2019).

Antimicrobial and Antibacterial Applications

• Compounds structurally related to 1-(4-benzamidobenzyl)-N-(4-ethoxyphenyl)-1H-imidazole-4-carboxamide have been evaluated for their antimicrobial and antibacterial properties. Hackenberg et al. (2013) investigated N-heterocyclic carbene–silver(I) acetate complexes derived from similar imidazole compounds, demonstrating significant in vitro antibacterial activity against Gram-positive and Gram-negative bacteria (Hackenberg et al., 2013).

Application in Drug Discovery

• The structural framework of 1-(4-benzamidobenzyl)-N-(4-ethoxyphenyl)-1H-imidazole-4-carboxamide is relevant in drug discovery, especially in the development of novel therapeutic agents. For instance, Harada et al. (1995) explored the structure-activity relationships of similar compounds, focusing on serotonin-3 receptor antagonists, which are crucial in developing treatments for various neurological disorders (Harada et al., 1995).

Potential in Cancer Research

• Related compounds have been investigated for their potential applications in cancer research. For example, Hassan et al. (2014) synthesized and evaluated the cytotoxic activity of 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine Derivatives, which share a similar core structure. Such studies contribute to understanding the potential anticancer properties of these compounds (Hassan et al., 2014).